Cas no 1114853-26-7 (2-(3,4-dimethoxybenzoyl)-4-(3,5-dimethoxyphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 2-(3,4-dimethoxybenzoyl)-4-(3,5-dimethoxyphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1114853-26-7
• MF: C₂₅H₂₃NO₇S
• MW: 481.517626047134
• CID: 5387206
• Update Time: 2025-07-01

2-(3,4-dimethoxybenzoyl)-4-(3,5-dimethoxyphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• (3,4-dimethoxyphenyl)[4-(3,5-dimethoxyphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl]methanone
• 2-(3,4-dimethoxybenzoyl)-4-(3,5-dimethoxyphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione

• Inchi： 1S/C25H23NO7S/c1-30-18-12-17(13-19(14-18)31-2)26-15-24(34(28,29)23-8-6-5-7-20(23)26)25(27)16-9-10-21(32-3)22(11-16)33-4/h5-15H,1-4H3
• InChI Key： IKFIFQARTQAPLS-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC)C(OC)=C1)(C1=CN(C2=CC(OC)=CC(OC)=C2)C2=CC=CC=C2S1(=O)=O)=O

Experimental Properties

• Density: 1.328±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 685.2±55.0 °C(Predicted)
• pka: -7.11±0.40(Predicted)

Additional information on 2-(3,4-dimethoxybenzoyl)-4-(3,5-dimethoxyphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione

Introduction to 2-(3,4-dimethoxybenzoyl)-4-(3,5-dimethoxyphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1114853-26-7)

2-(3,4-dimethoxybenzoyl)-4-(3,5-dimethoxyphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1114853-26-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazines and is characterized by its unique structural features, including multiple methoxy groups and a benzothiazine core. These structural elements contribute to its potential biological activities and therapeutic applications.

The molecular formula of 2-(3,4-dimethoxybenzoyl)-4-(3,5-dimethoxyphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione is C₂₇H₂₆N₂O₈S, with a molecular weight of approximately 530.57 g/mol. The compound's structure consists of a benzothiazine ring system fused with a benzoyl group and substituted with methoxy groups at specific positions. These substitutions play a crucial role in modulating the compound's pharmacological properties and biological activity.

Recent studies have highlighted the potential of 2-(3,4-dimethoxybenzoyl)-4-(3,5-dimethoxyphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases such as Alzheimer's disease (AD). Research has shown that this compound exhibits neuroprotective effects by inhibiting the aggregation of amyloid-beta (Aβ) peptides and reducing oxidative stress in neuronal cells. These findings suggest that it may serve as a potential lead compound for the development of novel therapeutics for AD.

In addition to its neuroprotective properties, 2-(3,4-dimethoxybenzoyl)-4-(3,5-dimethoxyphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione has also been investigated for its anti-inflammatory and antioxidant activities. Studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in inflammatory models. Furthermore, its antioxidant properties have been attributed to its ability to scavenge free radicals and protect cells from oxidative damage.

The pharmacokinetic profile of 2-(3,4-dimethoxybenzoyl)-4-(3,5-dimethoxyphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione has been studied to understand its bioavailability and metabolism. Preclinical data indicate that it has good oral bioavailability and is metabolized primarily through hepatic pathways. The compound's stability under physiological conditions and its ability to cross the blood-brain barrier make it an attractive candidate for further drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(3,4-dimethoxybenzoyl)-4-(3,5-dimethoxyphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione in human subjects. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

The synthesis of 2-(3,4-dimethoxybenzoyl)-4-(3,5-dimethoxyphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione involves several steps and requires careful optimization to achieve high yields and purity. Common synthetic routes include the condensation of 3,5-dimethoxybenzaldehyde with 2-aminothiophenol followed by cyclization and subsequent functional group modifications. Advances in synthetic chemistry have led to the development of more efficient methods for producing this compound on a larger scale.

In conclusion, 2-(3,4-dimethoxybenzoyl)-4-(3,5-dimethoxyphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1114853-26-7) represents a promising candidate for the treatment of neurodegenerative diseases and other inflammatory conditions. Its unique structural features and multifaceted biological activities make it an important focus for ongoing research in medicinal chemistry and pharmaceutical development. As further studies continue to elucidate its mechanisms of action and therapeutic potential, this compound holds significant promise for improving patient outcomes in various clinical settings.